3-Iodothyronamine Hydrochloride
3-Iodothyronamine Hydrochloride
3-Iodothyronamine is derived from the deiodination and decarboxylation of endogenous thyroxine. It activates the G protein-coupled receptor known as trace amine-associated receptor 1 at nanomolar concentrations whereupon it rapidly influences thyroid hormone actions including body temperature, heart rate, and cardiac output. It has also been reported to function in controlling lipid and glucose utilization, hormonal secretion, and neuronal function, and has been considered for use in chemically-induced hibernation for medical purposes.
Brand Name:
Vulcanchem
CAS No.:
788824-64-6
VCID:
VC0027306
InChI:
InChI=1S/C14H14INO2.ClH/c15-13-9-10(7-8-16)1-6-14(13)18-12-4-2-11(17)3-5-12;/h1-6,9,17H,7-8,16H2;1H
SMILES:
C1=CC(=CC=C1O)OC2=C(C=C(C=C2)CCN)I.Cl
Molecular Formula:
C14H15ClINO2
Molecular Weight:
391.633
3-Iodothyronamine Hydrochloride
CAS No.: 788824-64-6
Reference Standards
VCID: VC0027306
Molecular Formula: C14H15ClINO2
Molecular Weight: 391.633
CAS No. | 788824-64-6 |
---|---|
Product Name | 3-Iodothyronamine Hydrochloride |
Molecular Formula | C14H15ClINO2 |
Molecular Weight | 391.633 |
IUPAC Name | 4-[4-(2-aminoethyl)-2-iodophenoxy]phenol;hydrochloride |
Standard InChI | InChI=1S/C14H14INO2.ClH/c15-13-9-10(7-8-16)1-6-14(13)18-12-4-2-11(17)3-5-12;/h1-6,9,17H,7-8,16H2;1H |
Standard InChIKey | RVKVVMXTPQCCIX-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1O)OC2=C(C=C(C=C2)CCN)I.Cl |
Appearance | Assay:≥95%A crystalline solid |
Description | 3-Iodothyronamine is derived from the deiodination and decarboxylation of endogenous thyroxine. It activates the G protein-coupled receptor known as trace amine-associated receptor 1 at nanomolar concentrations whereupon it rapidly influences thyroid hormone actions including body temperature, heart rate, and cardiac output. It has also been reported to function in controlling lipid and glucose utilization, hormonal secretion, and neuronal function, and has been considered for use in chemically-induced hibernation for medical purposes. |
Synonyms | 4-[4-(2-Aminoethyl)-2-iodophenoxy]phenol Hydrochloride |
PubChem Compound | 46781974 |
Last Modified | Nov 13 2021 |
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